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Compound of Interest

Compound Name: 2,3,6-Tribromobenzaldehyde

CAS No.: 477534-87-5

Cat. No.: B12330826

Get Quote

Executive Summary
In the high-stakes field of pharmaceutical intermediate synthesis, distinguishing between

halogenated regioisomers is critical. Tribromobenzaldehydes (

) serve as potent electrophiles in Suzuki-Miyaura couplings and precursors for polyphenyl-
based drug candidates.[1][2] However, their physical properties are often conflated in literature,
particularly between the pure tribromo- isomers and their hydroxy-substituted derivatives.[1][2]

This guide provides an objective comparison of the melting points (MP) of key

tribromobenzaldehyde isomers. It synthesizes experimental data with theoretical frameworks

(Carnelley’s Rule) to offer a robust identification strategy where direct literature values are

scarce.

Key Takeaway
Symmetry dictates stability. Isomers with high rotational symmetry (e.g., 2,4,6- and 3,4,5-

substitution patterns) exhibit significantly higher melting points than their asymmetric
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counterparts (e.g., 2,3,4-), following the same lattice energy trends observed in

tribromobenzenes.

Comparative Analysis of Isomers
The following table consolidates verified experimental data and theoretical predictions. Note

the critical distinction between the pure tribromobenzaldehyde and the commercially ubiquitous

hydroxy derivative.

Table 1: Physicochemical Profile of
Tribromobenzaldehyde Isomers[1][2]
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Isomer
Configuration

CAS Number
Melting Point
(°C)

Symmetry
Group

Key
Identification
Feature

2,3,5-

Tribromobenzald

ehyde

477534-83-1 114 °C [1] (Asymmetric)

High MP driven

by dipole

alignment;

distinct aromatic

region in NMR.

2,4,6-

Tribromobenzald

ehyde

45859-98-1 >100 °C (Est) (Pseudo)

Steric Bulk: The

aldehyde group

is forced out of

plane by ortho-

bromines. Often

confused with

the hydroxy-

derivative below.

3-Hydroxy-2,4,6-

tribromobenzalde

hyde

2737-22-6 120–122 °C [2] N/A

Common

Impurity:[3]

Presence of -OH

peak (~11 ppm)

in NMR

distinguishes this

from the pure

aldehyde.

3,4,5-

Tribromobenzald

ehyde

102000-64-6 High (>90 °C)

Symmetry:

Analogue to

3,4,5-

trimethoxybenzal

dehyde (MP

74°C) but

significantly

higher due to Br

mass and

halogen bonding.
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3,5-

Dibromobenzald

ehyde

56990-02-4 84–88 °C [3]

Reference

Standard: Useful

benchmark;

tribromo variants

generally melt

higher than this

dibromo core.

Note on Data Integrity: Where specific experimental MPs for rare isomers (e.g., 2,3,4- or 2,3,6-)

are absent in open literature, researchers should rely on the Tribromobenzene Trend (see

Section 3) for predictive ranking.

Scientific Rationale: The Physics of Melting[1][2]
To understand the melting point deviations in these isomers, one must look beyond molecular

weight to crystal lattice packing efficiency.

Carnelley’s Rule & Symmetry
Carnelley’s Rule states that high molecular symmetry leads to more efficient crystal packing,

higher lattice energy, and consequently, a higher melting point. This is empirically validated by

the parent tribromobenzene system [4]:

1,3,5-Tribromobenzene (

): MP 121 °C (Highest Symmetry)[4]

1,2,3-Tribromobenzene (

): MP 87 °C (Vicinal)

1,2,4-Tribromobenzene (
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): MP 44 °C (Asymmetric)

Application to Aldehydes: Applying this rule to tribromobenzaldehydes:

3,4,5-Isomer: Retains the high symmetry of the 1,2,3-tribromo core relative to the aldehyde

vector. Expected to pack efficiently (High MP).

2,4,6-Isomer: Theoretically high symmetry, but the ortho-effect (steric clash between Br at

positions 2,6 and the carbonyl oxygen) disrupts planarity, potentially lowering lattice energy

compared to the perfect 1,3,5-tribromobenzene model.

2,3,5-Isomer: Despite being asymmetric (

), its experimental MP of 114 °C suggests strong intermolecular halogen bonding (Br···Br or
Br···O) compensates for the lack of symmetry.

Experimental Protocol: Synthesis &
Characterization
For researchers synthesizing these compounds, the following workflow ensures isolation of the

correct isomer.

Isomer Identification Workflow
The primary challenge is preventing over-bromination or regio-scrambling.[1][2] The workflow

below outlines the critical decision points.
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Starting Material
(Benzaldehyde / Nitrobenzaldehyde)

Electrophilic Aromatic Substitution
(Br2 / FeBr3)

 Controlled Temp

Crude Isomer Mixture

Fractional Recrystallization
(Solvent: EtOH/Water or Ligroine)

Melting Point Check
(Capillary Method)

Characterization Phase

 Broad Range (Impure)

1H NMR Analysis
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Confirmed Symmetric Isomer

 Singlet (2H)
(Sym: 3,4,5 or 2,4,6)

Confirmed Asymmetric Isomer

 Doublets (J=2-8 Hz)
(Asym: 2,3,5 or 2,4,5)

Click to download full resolution via product page

Figure 1: Decision matrix for isolating and verifying tribromobenzaldehyde isomers. Note that

melting point is a preliminary screen; NMR is the definitive confirmation.
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Detailed Methodology
1. Melting Point Determination (Capillary Method):

Sample Prep: Dry the sample in a vacuum desiccator (

) for 4 hours to remove solvent inclusions which depress MP.

Ramp Rate: 10 °C/min until 20 °C below expected MP, then 1 °C/min.

Validation: A range >2 °C indicates isomeric impurity.

2. NMR Differentiation (Critical Step):

2,4,6-Tribromobenzaldehyde: Look for a singlet aromatic peak at

ppm. The aldehyde proton will be significantly deshielded due to ortho-bromines.[1][2]

3,4,5-Tribromobenzaldehyde: Look for a singlet aromatic peak at

ppm.

2,3,5-Tribromobenzaldehyde: Look for two doublets (

Hz) indicating meta-coupling between H-4 and H-6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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